BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

troubleshooting inconsistent results with
AM3102

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: AM3102

Cat. No.: B1664824

AM3102 Technical Support Center

This technical support center provides troubleshooting guidance and frequently asked
guestions for the AM3102 digitally tunable bandpass filter. It is intended for researchers,
scientists, and drug development professionals.

Frequently Asked Questions (FAQSs)
Q1: What is the AM31027

The AM3102 is a miniature, digitally tunable bandpass filter integrated circuit (IC). It allows for
dynamic adjustment of the filter's center frequency and bandwidth through independent 4-bit
digital control of its low-pass and high-pass corners.[1]

Q2: What are the key specifications of the AM3102?

The key performance specifications of the AM3102 are summarized in the table below.
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Parameter Specification

Frequency Range 330 MHz to 1.2 GHz or 450 MHz to 1.5 GHz
Control Interface Independent 4-bit for Low-Pass and High-Pass
Supply Voltage +3.3V to +5.0V

Insertion Loss 2.5 dB (Typical)[1]

Input IP3 +40 dBm

Package 4.0 x 6.0 mm QFN

Operating Temperature -40°C to +85°C

Q3: How do I control the center frequency and bandwidth?

The center frequency and bandwidth are determined by the settings of the 4-bit control lines for
the high-pass filter (HPF_A, HPF_B, HPF_C, HPF_D) and the 4-bit control lines for the low-
pass filter (LPF_E, LPF_F, LPF_G, LPF_H).[1] Independent adjustment of these two filter
corners allows for flexible control over the passband characteristics.

Troubleshooting Guides

Issue 1: Higher than Expected Insertion Loss or No
Output Signal

If you are experiencing a weak or absent output signal, it may be due to a variety of factors,
from incorrect connections to component failure.

Troubleshooting Steps:
o Verify Power and Connections:
o Ensure the VDD supply is within the +3.3V to +5.0V range.

o Check all solder joints and connections for continuity, especially the RF input and output
paths.
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o Confirm that all required external components, such as DC blocking capacitors and
inductors, are correctly placed and have the specified values. Refer to the application note
for the recommended component list.[2]

o Check Digital Control Lines:

o Verify that the logic levels on the high-pass and low-pass control lines are correct for your
desired filter settings.

o If using an evaluation board with DIP switches, ensure they are set correctly.
 Inspect External Components:
o Visually inspect for any signs of damage to external capacitors and inductors.

o Use an LCR meter to verify the values of the external inductors, as these are critical for
the filter's performance.

e Perform RF Measurement:

o Use a vector network analyzer (VNA) to measure the insertion loss (S21) of the filter.
Compare the measured value to the typical specification of 2.5 dB.[1] A significantly higher
value may indicate an issue with the AM3102 itself or the surrounding circuit.

Troubleshooting Workflow:

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.mrcy.com/application/files/4217/5890/0250/AM3102_AppNote_Rev2.pdf
https://www.mrcy.com/application/files/6617/0984/0447/Datasheet-AM3102-bandpass-mmic-tunable-filter.pdf
https://www.benchchem.com/product/b1664824?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664824?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“G“E Troubleshooting & Optimization

Check Availability & Pricing

Start:
High Insertion Loss

Verify VDD
(+3.3V to +5.0V)

l

Inspect Solder Joints
& RF Paths

:

Verify Digital
Control Logic Levels

l

Measure Insertion Loss
(S21) with VNA

A A

Is S21 > 2.5 dB
(typ)?

Inspect External End:
Components (L, C) Issue Resolved

Replace Suspect

External Components

v

Replace AM3102 IC

End:
Consult Datasheet/
Support

Click to download full resolution via product page

Insertion Loss Troubleshooting Workflow

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b1664824?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664824?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Troubleshooting & Optimization

Check Availability & Pricing

Issue 2: Inconsistent or Incorrect Filter Shape (Center
Frequency/Bandwidth)

If the filter's passband is not at the expected frequency or has the wrong bandwidth, the issue
likely lies in the digital control or the external frequency-setting components.

Troubleshooting Steps:
» Review Digital Control Settings:

o Double-check the 4-bit codes sent to the high-pass and low-pass filter control lines. An
incorrect bit can significantly shift the filter's response.

» Verify External Inductor Values:

o The AM3102 requires specific external inductors to achieve its specified frequency range.
[2] Ensure you are using the correct inductor values for your target frequency range (e.g.,
330-1200 MHz vs. 450-1500 MHz).

o The table below shows the recommended inductors for the two primary configurations.

Part Number

Frequency Range Component Value
(Example)

330 - 1200 MHz L1, L8 13 nH 0402HP-13NXGLW
L2, L5 6.2 nH 0402HP-6N2XGLW

L3, L4 6.8 nH 0402HP-6N8XGLW

L6, L7 9.0nH 0402HP-9NOXGLW

450 - 1500 MHz L1, L8 9.5 nH 0402HP-9N5XGLW
L2, L5 2.2nH 0402HP-2N2XJLW

L3, L4 2.7nH 0402HP-2N7XGLW

L6, L7 5.6 nH 0402HP-5N6XGLW
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e Check PCB Layout:

o The application note emphasizes that the routes to the off-chip inductors should be kept as
short as possible.[2] Long traces can add parasitic inductance and shift the filter's
response.
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AM3102 Digital Control Logic

Experimental Protocols
Protocol 1: Basic Performance Verification

This protocol outlines the steps to verify the basic functionality and performance of an AM3102
circuit.

Equipment:

Vector Network Analyzer (VNA)

DC Power Supply

Digital Control Source (e.g., microcontroller, DIP switches)

Device Under Test (DUT): Your AM3102 circuit

Procedure:

e Setup:
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o Connect the DC power supply to the VDD and GND terminals of the DUT. Set the voltage
to a value between +3.3V and +5.0V.

o Connect Port 1 of the VNA to the RF input of the DUT and Port 2 to the RF output.

o Connect the digital control source to the HPF and LPF control lines.

e Measurement:
o Power on the DUT.

o Set the VNA to measure the S21 (insertion loss) and S11 (return loss) parameters over
the expected operating frequency range of the AM3102.

o Apply a known digital code to the control lines to set a specific passband. For example,
configure a mid-range center frequency and bandwidth.

o Observe the S21 response on the VNA. The peak of the passband should correspond to
the expected insertion loss (typically around 2.5 dB).[1]

o Verify that the center frequency and bandwidth of the measured passband align with the
expected values for the applied digital code.

o Vary the digital control codes and observe the corresponding changes in the filter's
frequency response to confirm tunability.

Expected Results:

The VNA plot should show a clear bandpass filter response. The insertion loss in the center of
the passband should be close to the datasheet specification. The center frequency and
bandwidth of the filter should change in response to the digital control inputs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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